Cas no 2171189-03-8 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• CAS No: 2171189-03-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5965260
• PubChem ID: 165538283
• Update Time: 2025-06-08

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• EN300-1516098
• 2171189-03-8
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)24(25(31)32)28-23(30)15-27(13-7-8-14-27)29-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22,24H,7-8,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m1/s1
• InChI Key： YUPRYHUTGXBMLQ-XMMPIXPASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)C(C)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

Research Briefing on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid (CAS: 2171189-03-8)

In recent years, the compound (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid (CAS: 2171189-03-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetamido moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for more complex bioactive molecules.

Recent studies have focused on the synthetic optimization of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and confirm its structural integrity. Furthermore, computational modeling has provided insights into its conformational stability and potential interactions with biological targets, paving the way for rational drug design.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of novel peptidomimetics. These peptidomimetics exhibit enhanced bioavailability and resistance to enzymatic degradation, making them promising candidates for therapeutic applications. For instance, derivatives of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid have shown inhibitory activity against specific proteases involved in inflammatory and oncogenic pathways, highlighting their potential as anti-inflammatory and anticancer agents.

In addition to its synthetic and therapeutic applications, this compound has also been investigated for its role in bioconjugation strategies. The Fmoc group, in particular, offers a versatile handle for site-specific modifications, enabling the attachment of fluorescent probes, affinity tags, or other functional groups. This versatility has been leveraged in the development of targeted drug delivery systems and diagnostic tools, further expanding its utility in biomedical research.

Despite these advancements, challenges remain in the large-scale production and clinical translation of compounds derived from (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid. Issues such as scalability, cost-effectiveness, and pharmacokinetic optimization need to be addressed to fully realize its potential. Ongoing research is focused on addressing these challenges through innovative synthetic routes and formulation strategies.

In conclusion, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid (CAS: 2171189-03-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and multifunctional applications make it a promising candidate for the development of next-generation therapeutics and diagnostic tools. Future studies will likely explore its broader biological activities and further refine its synthetic accessibility, contributing to its eventual clinical application.